Cas no 90252-84-9 (Hexanoic acid, 5,5-dimethyl-3-methylene-)

Hexanoic acid, 5,5-dimethyl-3-methylene- structure
90252-84-9 structure
Product Name:Hexanoic acid, 5,5-dimethyl-3-methylene-
CAS No:90252-84-9
MF:C9H16O2
MW:156.222143173218
CID:791214
PubChem ID:13159261
Update Time:2025-04-19

Hexanoic acid, 5,5-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 5,5-dimethyl-3-methylene-
    • 5,5-dimethyl-3-methylidenehexanoic acid
    • 3-neopentyl-3-butenoic acid
    • DTXSID50523279
    • 90252-84-9
    • Inchi: 1S/C9H16O2/c1-7(5-8(10)11)6-9(2,3)4/h1,5-6H2,2-4H3,(H,10,11)
    • InChI Key: YUMWOKMZXRGIAG-UHFFFAOYSA-N
    • SMILES: OC(CC(=C)CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų
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